N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]oxamide
• InChI: InChI=1S/C18H14ClFN2O2S2/c19-13-10-11(3-5-14(13)20)22-18(24)17(23)21-8-7-12-4-6-16(26-12)15-2-1-9-25-15/h1-6,9-10H,7-8H2,(H,21,23)(H,22,24)
• InChI Key: GQBGYRUKWQIRSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(S2)CCNC(=O)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H14ClFN2O2S2
• Molecular Weight: 408.9 g/mol

Description

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide, also known as BTFE, is a small molecule that has been used in a variety of scientific research applications. BTFE is a versatile compound with a variety of properties that make it a useful tool for researchers. BTFE is a synthetic compound that is composed of two bithiophene rings, two ethyl groups, and two phenyl rings. BTFE is an example of a heterocyclic compound, which are organic compounds composed of rings of atoms that contain at least two different elements. BTFE has been used in a variety of research applications, including biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide has been used in a variety of scientific research applications. It has been used in biochemical studies to investigate the structure and function of proteins, as well as in physiological studies to investigate the effects of various drugs on the body. This compound has also been used in laboratory experiments to study the effects of various chemicals on cells. Additionally, this compound has been used in the synthesis of other molecules, such as organic polymers.

Mechanism of Action

The mechanism of action of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide is not fully understood. However, it is believed that this compound binds to proteins and other molecules in the body and alters their structure and function. This compound has been shown to bind to a variety of proteins, including enzymes, receptors, and ion channels. This compound has also been shown to interact with other molecules, such as DNA and lipids.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to interact with a variety of proteins, including enzymes, receptors, and ion channels. This compound has also been shown to interact with other molecules, such as DNA and lipids. This compound has been shown to affect the activity of enzymes, receptors, and ion channels, as well as to alter the structure and function of proteins. This compound has also been shown to affect the expression of genes, as well as to affect the uptake and release of various molecules.

Advantages and Limitations for Lab Experiments

The use of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide in laboratory experiments has several advantages. This compound is a small molecule that is easily synthesized and can be used in a variety of experiments. This compound is also a relatively stable molecule, which makes it suitable for use in long-term experiments. Additionally, this compound has been shown to interact with a variety of proteins and other molecules, which makes it useful for studying the effects of various chemicals on cells.
However, there are also some limitations to the use of this compound in laboratory experiments. This compound is not a very soluble compound, which can make it difficult to use in experiments that require large amounts of the compound. Additionally, this compound is a relatively expensive compound, which can make it difficult to use in experiments that require large amounts of the compound.

Future Directions

The use of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide in scientific research is still in its early stages. There is still much to be learned about the effects of this compound on proteins and other molecules. Additionally, more research is needed to determine the optimal conditions for using this compound in laboratory experiments. Additionally, more research is needed to determine the potential applications of this compound in biotechnology and medicine. Finally, more research is needed to determine the potential toxicity of this compound and to develop methods for safely using this compound in laboratory experiments.

Synthesis Methods

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide can be synthesized using a variety of methods. One method involves the reaction of 2,2'-bithiophene-5-ethanol with 3-chloro-4-fluorophenyl ethanediamide. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction is carried out at room temperature and is followed by the addition of a base, such as sodium hydroxide or potassium hydroxide, to neutralize the acid. The reaction is then quenched with water and the product is isolated by filtration.